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Compound of Interest

Compound Name: (2-Fluoro-6-nitrophenyl)methanol

Cat. No.: B1394091 Get Quote

An In-Depth Technical Guide to the Safe Handling of (2-Fluoro-6-nitrophenyl)methanol for

Research and Development Professionals

Authored by a Senior Application Scientist
This document provides a comprehensive technical overview of the safety protocols and

handling considerations for (2-Fluoro-6-nitrophenyl)methanol (CAS No. 1643-60-3). It is

intended for researchers, chemists, and drug development professionals who may utilize this

compound as a synthetic intermediate. The guidance herein is synthesized from available

safety data for the compound and its close structural analogs, providing a robust framework for

risk mitigation in a laboratory setting.

Compound Profile and Hazard Identification
(2-Fluoro-6-nitrophenyl)methanol is a substituted aromatic alcohol. The presence of both a

nitro group and a fluorine atom on the benzene ring influences its reactivity and toxicological

profile. While specific toxicity data for this exact compound is limited, a comprehensive hazard

assessment can be constructed by examining data from suppliers and structurally related

molecules, such as its isomers and the corresponding phenol.

Chemical and Physical Properties
A clear understanding of the compound's physical properties is foundational to its safe

handling. These properties dictate appropriate storage conditions and the potential for physical

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1394091?utm_src=pdf-interest
https://www.benchchem.com/product/b1394091?utm_src=pdf-body
https://www.benchchem.com/product/b1394091?utm_src=pdf-body
https://www.benchchem.com/product/b1394091?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1394091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


hazards.

Property Value Source

CAS Number 1643-60-3 ChemScene[1]

Molecular Formula C₇H₆FNO₃ ChemScene[1]

Molecular Weight 171.13 g/mol ChemScene[1]

Appearance
Solid (Typical for similar

compounds)
N/A

Storage Temperature 2-8°C, Sealed in dry conditions ChemScene[1]

GHS Classification and Hazard Statements
The Globally Harmonized System (GHS) provides a standardized framework for hazard

communication. For (2-Fluoro-6-nitrophenyl)methanol, the primary hazards are related to

irritation and potential harm upon ingestion or inhalation. The classification is based on data for

the compound itself and its close structural isomer, (2-fluoro-5-nitrophenyl)methanol, which is

expected to have a very similar toxicological profile.

Pictogram:

alt text

Signal Word:Warning[1]

Hazard Statements:

H315: Causes skin irritation.[2] This is a common hazard for substituted nitroaromatic

compounds.

H319: Causes serious eye irritation.[2] Direct contact with the eyes is likely to cause

significant irritation.

H335: May cause respiratory irritation.[2] Inhalation of dust or aerosols can irritate the

respiratory tract.
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H302 (Implied): Harmful if swallowed. The related compound, 2-Fluoro-6-nitrophenol, is

classified as H302 (Harmful if swallowed)[3]. It is prudent to assume a similar level of oral

toxicity for the methanol derivative.

Core Principles of Safe Handling: A Risk-Based
Approach
The primary routes of exposure are inhalation of dust, skin contact, eye contact, and ingestion.

The causality behind safe handling protocols is to erect barriers against these exposure routes.

Engineering Controls: The First Line of Defense
The principle of containment is paramount. The reactivity of the nitroaromatic functional group

and the irritant nature of the compound demand robust engineering controls to minimize

atmospheric contamination and accidental contact.

Chemical Fume Hood: All manipulations of solid (2-Fluoro-6-nitrophenyl)methanol, and

any solutions thereof, must be conducted within a certified chemical fume hood.[4] This is not

merely a suggestion but a critical requirement to prevent inhalation of airborne particulates

and protect the user from unforeseen reactions. The fume hood provides a physical barrier

and constant exhaust ventilation, directly mitigating respiratory exposure risks.[5]

Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive

emissions that may escape primary containment.

Personal Protective Equipment (PPE): The Last Barrier
PPE is not a substitute for robust engineering controls but serves as the final barrier between

the researcher and the chemical. The selection of PPE must be deliberate and based on the

specific hazards identified.
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PPE Type Specification Rationale

Hand Protection Nitrile or Neoprene gloves.

Provides a chemical-resistant

barrier to prevent skin contact

and subsequent irritation.[6]

Disposable gloves should be

used and replaced

immediately if contamination is

suspected.[6]

Eye Protection
Chemical safety goggles or a

face shield.

Standard safety glasses are

insufficient. Goggles provide a

seal around the eyes to protect

against dust, splashes, and

vapors, preventing serious eye

irritation.[3][4]

Skin/Body Protection Laboratory coat.

A standard lab coat prevents

incidental contact with skin and

contamination of personal

clothing.[6]

Respiratory Protection
Not typically required if used in

a fume hood.

If engineering controls fail or

for large-scale work, a NIOSH-

approved respirator with a

particulate filter may be

necessary.[5]

Administrative Controls and Hygiene
These protocols are designed to modify worker behavior and enforce safe practices.

Access Restriction: Clearly demarcate areas where (2-Fluoro-6-nitrophenyl)methanol is
handled and restrict access to authorized personnel only.

Hygiene Practices: Avoid eating, drinking, or smoking in the laboratory.[7] Wash hands

thoroughly with soap and water after handling the compound, before leaving the lab, and

before breaks.[5][7]
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Labeling: Ensure all containers are clearly labeled with the chemical name, CAS number,

and appropriate GHS hazard warnings.

Experimental Workflow Protocols
A self-validating protocol incorporates safety checks and mitigation steps directly into the

workflow. The following represents a generalized, safety-integrated workflow for handling (2-
Fluoro-6-nitrophenyl)methanol.

Preparation and Weighing
Pre-use Inspection: Before handling, visually inspect the container for any signs of damage

or loose closure.

Fume Hood Operation: Confirm the chemical fume hood is operational and the sash is at the

appropriate working height.

PPE Donning: Don all required PPE (lab coat, goggles, gloves).

Material Transfer: Use a spatula to carefully transfer the required amount of solid from the

stock container to a tared weighing vessel. Perform this action deep within the fume hood to

contain any dust.

Closure: Immediately and securely close the stock container.

Cleanup: Use a damp cloth or specialized wipe to decontaminate the spatula and weighing

area within the fume hood. Do not use dry sweeping, which can aerosolize dust.

Dissolution and Reaction
Vessel Setup: Place a reaction vessel containing the appropriate solvent on a stirrer plate

within the fume hood.

Controlled Addition: Slowly add the weighed (2-Fluoro-6-nitrophenyl)methanol to the

solvent with stirring to control dissolution and prevent splashing.

Temperature Control: If the reaction is exothermic, use an ice bath or other cooling

apparatus to maintain temperature control.
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Monitoring: Monitor the reaction from outside the fume hood sash whenever possible.

Diagram: Safe Handling Workflow
The following diagram illustrates the logical flow of operations, emphasizing the integration of

safety measures at each critical step.
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Preparation Phase

Experimental Phase

Post-Experiment Phase

1. Verify Fume Hood
& Don PPE

2. Weigh Solid Compound
(Deep in Hood)

3. Securely Close
Stock Container

4. Decontaminate
Work Area & Tools

5. Prepare Reaction Vessel
in Hood

Proceed to Experiment

6. Controlled Addition
to Solvent

7. Monitor Reaction
& Maintain Control

8. Quench & Work-up
(in Hood)

Reaction Complete

9. Segregate Waste
(Halogenated/Non-Halogenated)

10. Final Decontamination
of Glassware & Area

11. Doff PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for safe handling of (2-Fluoro-6-nitrophenyl)methanol.
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Storage and Stability
Proper storage is crucial for maintaining the compound's integrity and preventing hazardous

situations.

Conditions to Avoid:

Light: The compound may be light-sensitive.[4] Store in an opaque container or in a dark

location such as a cabinet.

Heat and Ignition Sources: Keep away from heat, sparks, and open flames.[7]

Incompatible Materials: Store separately from strong oxidizing agents and strong acids.[4]

[7] Contact with these materials could lead to a vigorous or exothermic reaction.

Recommended Storage: Keep containers tightly closed in a dry, cool (2-8°C), and well-

ventilated place.[1][4] Storing in a designated corrosives or toxics cabinet is advisable if

available.

Emergency Procedures and Waste Disposal
Accidental Exposure
Immediate and correct first aid is critical to minimizing harm.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[4][5]

Seek immediate medical attention.

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing

and shoes.[4][5] Seek medical attention if

irritation persists.

Inhalation

Remove person to fresh air. If not breathing,

give artificial respiration.[4][5] Call a physician or

poison control center immediately.[4]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting.[3] Call a physician or poison control

center immediately.[4]

Spills and Releases
Evacuate personnel from the immediate area.

Ensure the area is well-ventilated (fume hood).

Wearing full PPE, cover the spill with a non-combustible absorbent material (e.g., sand,

vermiculite).

Carefully scoop the absorbed material into a labeled, sealable container for hazardous waste

disposal.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Dispose of all contaminated materials as hazardous waste.

Waste Disposal
Dispose of (2-Fluoro-6-nitrophenyl)methanol and its containers in accordance with all local,

state, and federal regulations.[4] Waste should be collected in a designated, labeled hazardous
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waste container. Do not discharge into drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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